Cas no 1923056-75-0 ((2-Bromo-4-fluorophenyl)(cyclopropyl)methanamine hydrochloride)

• Product Name: (2-Bromo-4-fluorophenyl)(cyclopropyl)methanamine hydrochloride
• CAS No: 1923056-75-0
• MF: C₁₀H₁₂BrClFN
• MW: 280.564384460449
• CID: 5700144
• PubChem ID: 71743651
• Update Time: 2025-08-04

(2-Bromo-4-fluorophenyl)(cyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-4-fluorophenyl)(cyclopropyl)methanamine hydrochloride
• 1923056-75-0
• (2-BROMO-4-FLUOROPHENYL)(CYCLOPROPYL)METHANAMINE HCL
• (2-Bromo-4-fluorophenyl)(cyclopropyl)methanaminehydrochloride

• Inchi： 1S/C10H11BrFN.ClH/c11-9-5-7(12)3-4-8(9)10(13)6-1-2-6;/h3-6,10H,1-2,13H2;1H
• InChI Key： HQJHAORKOKOKJS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C1CC1)N)F.Cl

Computed Properties

• Exact Mass: 278.98257g/mol
• Monoisotopic Mass: 278.98257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (2-Bromo-4-fluorophenyl)(cyclopropyl)methanamine hydrochloride

(2-Bromo-4-fluorophenyl)(cyclopropyl)methanamine hydrochloride: A Comprehensive Overview

The compound (2-Bromo-4-fluorophenyl)(cyclopropyl)methanamine hydrochloride with CAS No. 1923056-75-0 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and material science.

Recent studies have highlighted the importance of (2-Bromo-4-fluorophenyl)(cyclopropyl)methanamine hydrochloride in the synthesis of bioactive molecules. Its bromine and fluorine substituents make it an ideal candidate for various substitution reactions, enabling the creation of diverse chemical libraries. The cyclopropyl group, known for its ring strain and reactivity, further enhances the compound's versatility in chemical transformations.

One of the most promising areas of research involving this compound is its role in medicinal chemistry. Researchers have explored its potential as a precursor for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent findings suggest that derivatives of (2-Bromo-4-fluorophenyl)(cyclopropyl)methanamine hydrochloride may exhibit selective inhibition against specific enzymes involved in tumor progression.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The combination of aromatic rings and strained cyclopropane moieties makes it a potential candidate for use in organic electronics. Preliminary experiments indicate that materials synthesized from this compound could exhibit enhanced conductivity and stability under various environmental conditions.

The synthesis of (2-Bromo-4-fluorophenyl)(cyclopropyl)methanamine hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

Moreover, the compound's stereochemistry has been a focal point in recent studies. Researchers have investigated the impact of different stereochemical configurations on the compound's biological activity and physical properties. These studies have provided valuable insights into designing more effective drug candidates with optimized pharmacokinetic profiles.

Another intriguing aspect of (2-Bromo-4-fluorophenyl)(cyclopropyl)methanamine hydrochloride is its role in supramolecular chemistry. Its ability to form self-assembled structures under specific conditions has opened new avenues for developing advanced materials with tailored properties. Potential applications include the creation of stimuli-responsive materials and advanced drug delivery systems.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new opportunities across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial applications.